Rivoceranib Mesylate
Rivoceranib Mesylate
Rivoceranib Mesylate is a novel selective inhibitor of vascular endothelial growth factor receptor 2 (vegfr2)
Brand Name:
Vulcanchem
CAS No.:
1218779-75-9
Catalog No.:
VC1082981
InChI:
InChI=1S/C24H23N5O.CH4O3S/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)29-23(30)21-4-3-13-27-22(21)28-16-18-9-14-26-15-10-18;1-5(2,3)4/h3-10,13-15H,1-2,11-12,16H2,(H,27,28)(H,29,30);1H3,(H,2,3,4)
SMILES:
O=C(NC1=CC=C(C2(C#N)CCCC2)C=C1)C3=C(NCC4=CC=NC=C4)N=CC=C3.OS(=O)(C)=O
Molecular Formula:
C25H27N5O4S
Molecular Weight:
493.582
Rivoceranib Mesylate
* For research use only. Not for human or veterinary use.
CAS No.: 1218779-75-9
Inhibitors
Catalog No.: VC1082981
Molecular Formula: C25H27N5O4S
Molecular Weight: 493.582
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1218779-75-9 |
|---|---|
| Product Name | Rivoceranib Mesylate |
| IUPAC Name | N-(4-(1-Cyanocyclopentyl)phenyl)-2-((pyridin-4-ylmethyl)amino)nicotinamide Mesylate |
| Synonyms | Rivoceranib Mesylate; Apatinib Mesylate |
| Molecular Formula | C25H27N5O4S |
| Molecular Weight | 493.582 |
| InChI | InChI=1S/C24H23N5O.CH4O3S/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)29-23(30)21-4-3-13-27-22(21)28-16-18-9-14-26-15-10-18;1-5(2,3)4/h3-10,13-15H,1-2,11-12,16H2,(H,27,28)(H,29,30);1H3,(H,2,3,4) |
| InChIKey | FYJROXRIVQPKRY-UHFFFAOYSA-N |
| SMILES | O=C(NC1=CC=C(C2(C#N)CCCC2)C=C1)C3=C(NCC4=CC=NC=C4)N=CC=C3.OS(=O)(C)=O |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Solubility | Soluble in DMSO |
| Description | Rivoceranib Mesylate is a novel selective inhibitor of vascular endothelial growth factor receptor 2 (vegfr2) |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator
18.0152 g/mol
